Cas no 1340366-73-5 (Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl-)
Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-chloromethanesulfonyl-2,5-dimethylmorpholine
- 4-((Chloromethyl)sulfonyl)-2,5-dimethylmorpholine
- Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl-
-
- Inchi: 1S/C7H14ClNO3S/c1-6-4-12-7(2)3-9(6)13(10,11)5-8/h6-7H,3-5H2,1-2H3
- InChI Key: OTENEHAFAFECFH-UHFFFAOYSA-N
- SMILES: ClCS(N1CC(C)OCC1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 261
- XLogP3: 0.7
- Topological Polar Surface Area: 55
Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354053-50mg |
4-((Chloromethyl)sulfonyl)-2,5-dimethylmorpholine |
1340366-73-5 | 98% | 50mg |
¥27487.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354053-100mg |
4-((Chloromethyl)sulfonyl)-2,5-dimethylmorpholine |
1340366-73-5 | 98% | 100mg |
¥30855.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354053-250mg |
4-((Chloromethyl)sulfonyl)-2,5-dimethylmorpholine |
1340366-73-5 | 98% | 250mg |
¥30139.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354053-500mg |
4-((Chloromethyl)sulfonyl)-2,5-dimethylmorpholine |
1340366-73-5 | 98% | 500mg |
¥33663.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354053-1g |
4-((Chloromethyl)sulfonyl)-2,5-dimethylmorpholine |
1340366-73-5 | 98% | 1g |
¥35067.00 | 2024-08-09 | |
| Enamine | EN300-1154947-0.05g |
4-chloromethanesulfonyl-2,5-dimethylmorpholine |
1340366-73-5 | 0.05g |
$1091.0 | 2023-05-23 | ||
| Enamine | EN300-1154947-0.1g |
4-chloromethanesulfonyl-2,5-dimethylmorpholine |
1340366-73-5 | 0.1g |
$1144.0 | 2023-05-23 | ||
| Enamine | EN300-1154947-0.25g |
4-chloromethanesulfonyl-2,5-dimethylmorpholine |
1340366-73-5 | 0.25g |
$1196.0 | 2023-05-23 | ||
| Enamine | EN300-1154947-0.5g |
4-chloromethanesulfonyl-2,5-dimethylmorpholine |
1340366-73-5 | 0.5g |
$1247.0 | 2023-05-23 | ||
| Enamine | EN300-1154947-1.0g |
4-chloromethanesulfonyl-2,5-dimethylmorpholine |
1340366-73-5 | 1g |
$1299.0 | 2023-05-23 |
Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl-
Exploring the Properties and Applications of Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- (CAS No. 1340366-73-5)
In the realm of specialty chemicals, Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- (CAS No. 1340366-73-5) stands out as a versatile compound with significant potential across various industries. This sulfonyl-substituted morpholine derivative has garnered attention due to its unique structural features and functional properties. Researchers and industry professionals are increasingly interested in this compound for its potential applications in pharmaceuticals, agrochemicals, and material science.
The molecular structure of Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- combines the characteristic morpholine ring with a reactive chloromethylsulfonyl group, creating opportunities for diverse chemical transformations. This structural combination makes it particularly valuable as an intermediate in organic synthesis. Recent studies have focused on its role in creating novel compounds with enhanced biological activity, addressing current challenges in drug development and crop protection.
One of the most searched questions about this compound relates to its synthesis methods and purification techniques. The production of high-purity Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- requires careful control of reaction conditions to minimize byproducts. Advanced analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring the compound meets the stringent requirements of pharmaceutical applications.
In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to produce Morpholine derivatives. The environmental impact of chemical synthesis has become a major concern, leading to increased interest in catalytic methods and solvent-free reactions. CAS No. 1340366-73-5 represents an interesting case study in balancing reactivity with environmental considerations, making it relevant to current discussions about sustainable chemical manufacturing.
The stability and storage conditions of Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- are another frequent topic of inquiry. Proper handling requires understanding its physical and chemical properties, including solubility characteristics and compatibility with various materials. These factors are crucial for maintaining product integrity during transportation and storage, especially for international suppliers serving global markets.
From a commercial perspective, the market for specialty morpholine compounds has shown steady growth, driven by demand from the pharmaceutical and agrochemical sectors. CAS No. 1340366-73-5 occupies a niche position in this market, with its unique combination of reactivity and structural features. Industry analysts predict continued interest in such specialized intermediates as companies seek to develop next-generation products with improved performance characteristics.
Recent patent literature reveals innovative applications of Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- in drug discovery programs. Its structural motif appears in several experimental compounds targeting various biological pathways. This aligns with current trends in personalized medicine and targeted therapies, where researchers seek molecules with precise pharmacological profiles.
Quality standards and regulatory compliance represent another critical aspect for users of this compound. Manufacturers must adhere to strict guidelines regarding purity levels and impurity profiles, particularly when the material is intended for pharmaceutical applications. The analytical characterization of CAS No. 1340366-73-5 requires sophisticated instrumentation and validated methods to ensure accurate results.
Looking ahead, the scientific community anticipates further discoveries involving Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl- and related compounds. As synthetic methodologies advance and analytical techniques become more sophisticated, new applications will likely emerge. The compound's versatility ensures its continued relevance in chemical research and industrial applications for years to come.
1340366-73-5 (Morpholine, 4-[(chloromethyl)sulfonyl]-2,5-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)